Cas no 1032231-32-5 (3-Bromo-2-cyanophenylboronic Acid)

3-Bromo-2-cyanophenylboronic Acid structure
1032231-32-5 structure
Product Name:3-Bromo-2-cyanophenylboronic Acid
CAS No:1032231-32-5
MF:C7H5BBrNO2
MW:225.835100889206
MDL:MFCD10696672
CID:857209
PubChem ID:46739320
Update Time:2024-11-04

3-Bromo-2-cyanophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2-cyanophenyl)boronic acid
    • 3-Bromo-2-cyanophenylboronic acid
    • 1032231-32-5
    • AS-62476
    • D71480
    • MFCD10696672
    • DTXSID90674931
    • (3-Bromo-2-cyanophenyl)boronicacid
    • AKOS015834079
    • CS-0107181
    • DB-362021
    • AB57890
    • SCHEMBL4236738
    • 3-BroMo-2-cyanobenzeneboronic acid, 96%
    • 3-Bromo-2-cyanophenylboronic Acid
    • MDL： MFCD10696672
    • Inchi： 1S/C7H5BBrNO2/c9-7-3-1-2-6(8(11)12)5(7)4-10/h1-3,11-12H
    • InChI Key： LHGIIQFOQAPPQA-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(B(O)O)=C1C#N

Computed Properties

  • Exact Mass: 224.96000
  • Monoisotopic Mass: 224.95967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.65 g/l) (25 º C),
  • PSA: 64.25000
  • LogP: 0.00058

3-Bromo-2-cyanophenylboronic Acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Bromo-2-cyanophenylboronic Acid Pricemore >>

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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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